Cas no 26452-97-1 (2,3-Dihydro-1H-indene-1-carbonitrile)

• Product Name: 2,3-Dihydro-1H-indene-1-carbonitrile
• CAS No: 26452-97-1
• MF: C₁₀H₉N
• MW: 143.185162305832
• MDL: MFCD09842529
• CID: 261596
• PubChem ID: 3015277
• Update Time: 2025-06-08

2,3-Dihydro-1H-indene-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydro-1H-indene-1-carbonitrile
• 1H-Indene-1-carbonitrile,2,3-dihydro-
• 1-ISOCYANOINDANE
• 1-cyanoindan
• 1-cyanoindane
• 1-indanecarbonitrile
• Indan-1-carbonitril
• Indan-1-carbonitrile
• INDANE-1-CARBONITRILE
• AB53724
• A818453
• 1H-INDENE-1-CARBONITRILE, 2,3-DIHYDRO-
• DTXSID50949339
• DS-17006
• MFCD09842529
• CS-0217346
• Z415654704
• 2 pound not3-Dihydro-1H-indene-1-carbonitrile
• AKOS009459281
• cyano-2,3-dihydroindene
• SCHEMBL1697825
• 26452-97-1
• NS00050917
• EINECS 247-718-2
• AMY39230
• EN300-73811
• CAFXXESJSIBJBZ-UHFFFAOYSA-N

• MDL： MFCD09842529
• Inchi： 1S/C10H9N/c11-7-9-6-5-8-3-1-2-4-10(8)9/h1-4,9H,5-6H2
• InChI Key： CAFXXESJSIBJBZ-UHFFFAOYSA-N
• SMILES： N#CC1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 143.07300
• Monoisotopic Mass: 143.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8A^2
• XLogP3: 2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.09
• Melting Point: No data available
• Boiling Point: 289.1℃ at 760 mmHg
• Flash Point: 105.6°C
• Refractive Index: 1.572
• PSA: 23.79000
• LogP: 2.23998
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2,3-Dihydro-1H-indene-1-carbonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H315 (100%) H319 (100%) H335 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H315 (100%) H319 (100%) H335 (100%)
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2,3-Dihydro-1H-indene-1-carbonitrile

Recent Advances in the Study of 2,3-Dihydro-1H-indene-1-carbonitrile (CAS: 26452-97-1) in Chemical Biology and Pharmaceutical Research

2,3-Dihydro-1H-indene-1-carbonitrile (CAS: 26452-97-1) is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic nitrile derivative has been explored for its potential applications in drug discovery, particularly as a versatile scaffold for the development of novel therapeutic agents. Recent studies have highlighted its role in modulating various biological targets, including enzymes and receptors, making it a promising candidate for further investigation.

One of the key areas of research involving 2,3-Dihydro-1H-indene-1-carbonitrile is its application in the synthesis of small-molecule inhibitors. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its efficacy as a precursor in the development of selective kinase inhibitors. The study utilized a structure-activity relationship (SAR) approach to optimize the compound's binding affinity for specific kinase targets, resulting in derivatives with improved potency and selectivity. These findings underscore the potential of 2,3-Dihydro-1H-indene-1-carbonitrile as a valuable building block in medicinal chemistry.

In addition to its role in kinase inhibition, recent research has explored the compound's utility in the design of protease inhibitors. A collaborative study between academic and industrial researchers, published in *Bioorganic & Medicinal Chemistry Letters*, reported the synthesis of novel indene-based nitriles that exhibit potent activity against viral proteases. The study emphasized the importance of the nitrile moiety in enhancing binding interactions with the protease active site, suggesting that 2,3-Dihydro-1H-indene-1-carbonitrile could serve as a key intermediate in antiviral drug development.

Beyond its applications in drug discovery, 2,3-Dihydro-1H-indene-1-carbonitrile has also been investigated for its potential in chemical biology. A 2022 study in *Chemical Communications* described its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The probe's ability to selectively respond to ROS levels provides a valuable tool for studying oxidative stress-related diseases, such as cancer and neurodegenerative disorders. This innovative application highlights the compound's versatility beyond traditional pharmaceutical uses.

Despite these promising developments, challenges remain in the optimization of 2,3-Dihydro-1H-indene-1-carbonitrile-based compounds. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed to fully realize its therapeutic potential. Ongoing research is focused on refining the compound's pharmacokinetic properties through structural modifications and formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the compound into clinical applications.

In conclusion, 2,3-Dihydro-1H-indene-1-carbonitrile (CAS: 26452-97-1) represents a multifaceted compound with significant promise in chemical biology and pharmaceutical research. Its applications in kinase and protease inhibition, as well as its utility as a fluorescent probe, demonstrate its broad relevance. Future studies should prioritize the optimization of its pharmacological properties to facilitate its transition from bench to bedside. As research continues to unfold, this compound is poised to play a pivotal role in the development of next-generation therapeutics.